Cas no 1592447-00-1 (2,2-dimethyl-4-(pent-4-yn-1-yl)thiomorpholine)
2,2-dimethyl-4-(pent-4-yn-1-yl)thiomorpholine Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Dimethyl-4-pent-4-ynylthiomorpholine
- 2,2-dimethyl-4-(pent-4-yn-1-yl)thiomorpholine
- 1592447-00-1
- EN300-2876786
-
- MDL: MFCD32066356
- Inchi: 1S/C11H19NS/c1-4-5-6-7-12-8-9-13-11(2,3)10-12/h1H,5-10H2,2-3H3
- InChI Key: ZABIWEQJLJYRMA-UHFFFAOYSA-N
- SMILES: S1CCN(CCCC#C)CC1(C)C
Computed Properties
- Exact Mass: 197.12382078g/mol
- Monoisotopic Mass: 197.12382078g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 28.5Ų
2,2-dimethyl-4-(pent-4-yn-1-yl)thiomorpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2876786-1g |
2,2-dimethyl-4-(pent-4-yn-1-yl)thiomorpholine |
1592447-00-1 | 95% | 1g |
$1100.0 | 2023-09-06 | |
| Enamine | EN300-2876786-5g |
2,2-dimethyl-4-(pent-4-yn-1-yl)thiomorpholine |
1592447-00-1 | 95% | 5g |
$3189.0 | 2023-09-06 | |
| Enamine | EN300-2876786-10g |
2,2-dimethyl-4-(pent-4-yn-1-yl)thiomorpholine |
1592447-00-1 | 95% | 10g |
$4729.0 | 2023-09-06 | |
| Enamine | EN300-2876786-0.05g |
2,2-dimethyl-4-(pent-4-yn-1-yl)thiomorpholine |
1592447-00-1 | 95.0% | 0.05g |
$256.0 | 2025-03-19 | |
| Enamine | EN300-2876786-0.1g |
2,2-dimethyl-4-(pent-4-yn-1-yl)thiomorpholine |
1592447-00-1 | 95.0% | 0.1g |
$383.0 | 2025-03-19 | |
| Enamine | EN300-2876786-0.25g |
2,2-dimethyl-4-(pent-4-yn-1-yl)thiomorpholine |
1592447-00-1 | 95.0% | 0.25g |
$546.0 | 2025-03-19 | |
| Enamine | EN300-2876786-0.5g |
2,2-dimethyl-4-(pent-4-yn-1-yl)thiomorpholine |
1592447-00-1 | 95.0% | 0.5g |
$858.0 | 2025-03-19 | |
| Enamine | EN300-2876786-1.0g |
2,2-dimethyl-4-(pent-4-yn-1-yl)thiomorpholine |
1592447-00-1 | 95.0% | 1.0g |
$1100.0 | 2025-03-19 | |
| Enamine | EN300-2876786-2.5g |
2,2-dimethyl-4-(pent-4-yn-1-yl)thiomorpholine |
1592447-00-1 | 95.0% | 2.5g |
$2155.0 | 2025-03-19 | |
| Enamine | EN300-2876786-5.0g |
2,2-dimethyl-4-(pent-4-yn-1-yl)thiomorpholine |
1592447-00-1 | 95.0% | 5.0g |
$3189.0 | 2025-03-19 |
2,2-dimethyl-4-(pent-4-yn-1-yl)thiomorpholine Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 2,2-dimethyl-4-(pent-4-yn-1-yl)thiomorpholine
Recent Advances in the Study of 2,2-dimethyl-4-(pent-4-yn-1-yl)thiomorpholine (CAS: 1592447-00-1)
The compound 2,2-dimethyl-4-(pent-4-yn-1-yl)thiomorpholine (CAS: 1592447-00-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiomorpholine derivative is being explored for its potential applications in drug discovery, particularly in the development of novel therapeutic agents. Recent studies have focused on its unique chemical properties, biological activity, and potential as a scaffold for medicinal chemistry.
One of the key areas of interest is the compound's role as a building block in the synthesis of more complex molecules. Researchers have utilized 2,2-dimethyl-4-(pent-4-yn-1-yl)thiomorpholine as a precursor in click chemistry reactions, leveraging its alkyne functionality for the formation of triazole derivatives. These derivatives have shown promising activity in preliminary biological assays, particularly in the modulation of protein-protein interactions and enzyme inhibition.
In a recent study published in the Journal of Medicinal Chemistry, the compound was investigated for its potential as a kinase inhibitor. The research team synthesized a series of analogs and evaluated their inhibitory effects on a panel of kinases implicated in cancer progression. The results indicated that certain derivatives exhibited selective inhibition of specific kinase targets, suggesting a potential pathway for further optimization and development.
Another significant finding comes from a study focusing on the compound's pharmacokinetic properties. Researchers conducted in vitro and in vivo experiments to assess the absorption, distribution, metabolism, and excretion (ADME) profiles of 2,2-dimethyl-4-(pent-4-yn-1-yl)thiomorpholine. The data revealed favorable metabolic stability and bioavailability, making it a promising candidate for further preclinical development.
Furthermore, the compound has been explored in the context of targeted drug delivery systems. Its alkyne moiety allows for facile conjugation with various targeting ligands, enabling the development of prodrugs and nanoparticle-based delivery systems. Recent work in this area has demonstrated enhanced tumor targeting and reduced off-target effects in animal models, highlighting its potential in precision medicine.
Despite these promising findings, challenges remain in the optimization of 2,2-dimethyl-4-(pent-4-yn-1-yl)thiomorpholine-based therapeutics. Issues such as solubility, toxicity, and selectivity need to be addressed through further structural modifications and comprehensive preclinical studies. Ongoing research is focused on addressing these limitations while exploring new applications in areas such as neurodegenerative diseases and infectious diseases.
In conclusion, 2,2-dimethyl-4-(pent-4-yn-1-yl)thiomorpholine (CAS: 1592447-00-1) represents a versatile and promising scaffold in chemical biology and drug discovery. Recent advancements have shed light on its potential in kinase inhibition, drug delivery, and other therapeutic areas. Continued research and development efforts are expected to further elucidate its full potential and translate these findings into clinically relevant applications.
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